4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-(ethylsulfonyl)piperazin-1-yl)pyrimidine

• IUPAC Name: 4-(3,5-dimethylpyrazol-1-yl)-6-(4-ethylsulfonylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C15H22N6O2S/c1-4-24(22,23)20-7-5-19(6-8-20)14-10-15(17-11-16-14)21-13(3)9-12(2)18-21/h9-11H,4-8H2,1-3H3
• InChI Key: MCKAGZXJKZZZPL-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C2=NC=NC(=C2)N3C(=CC(=N3)C)C
• Molecular Formula: C15H22N6O2S
• Molecular Weight: 350.4 g/mol

Description

4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-(4-(ethylsulfonyl)piperazin-1-yl)pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research.

Scientific Research Applications

Synthetic Strategies and Chemical Properties

Pyrazolopyrimidine and pyrimidine scaffolds are privileged heterocycles in drug discovery, offering broad medicinal properties such as anticancer, CNS agents, anti-infectious, anti-inflammatory, and diagnostic applications (Cherukupalli et al., 2017). The structural versatility and synthetic accessibility of these compounds allow for the development of a wide range of drug-like candidates. Recent advancements have focused on the synthesis of phenothiazines, quinazoline, and pyrimidine derivatives, demonstrating their significant biological activities and the potential for further exploration in developing new therapeutic agents (Pluta et al., 2011).

Medicinal and Biological Applications

• Anticancer Activities : Pyrimidine and pyrazolopyrimidine derivatives have shown a wide range of anticancer activities. Their mechanism involves modulating specific genes and proteins related to cancer progression, including receptor tyrosine kinases and apoptotic proteins (Moorthy et al., 2023).
• Optoelectronic Materials : Compounds containing quinazoline and pyrimidine rings have been investigated for their applications related to photo- and electroluminescence, demonstrating their potential in creating novel optoelectronic materials (Lipunova et al., 2018).

Structural Variations and SAR Studies

The structural activity relationship (SAR) studies of pyrimidine derivatives have been a key area of interest. These studies help in understanding the impact of structural variations on the biological activities of compounds, paving the way for the design of more potent and selective therapeutic agents (Rashid et al., 2021). Furthermore, the exploration of hybrid catalysts in the synthesis of pyranopyrimidine scaffolds highlights the ongoing efforts to enhance the synthetic methodologies for these compounds (Parmar et al., 2023).